Cas no 941959-33-7 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide
• CAS No: 941959-33-7
• MF: C₁₇H₂₁N₃O₆
• MW: 363.365144491196
• CID: 5501256
• Update Time: 2025-06-21

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-(4-nitrophenyl)oxamide
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide

• Inchi： 1S/C17H21N3O6/c21-15(16(22)19-12-4-6-13(7-5-12)20(23)24)18-10-14-11-25-17(26-14)8-2-1-3-9-17/h4-7,14H,1-3,8-11H2,(H,18,21)(H,19,22)
• InChI Key： CIABFLCPZCUYCV-UHFFFAOYSA-N
• SMILES： C(NCC1OC2(CCCCC2)OC1)(=O)C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide

Introduction to N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide (CAS No. 941959-33-7)

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide is a complex organic compound with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 941959-33-7, features a spirocyclic structure embedded within its molecular architecture, which contributes to its distinct chemical properties and potential biological activities. The presence of both dioxaspiro and nitrophenyl functional groups suggests a multifaceted interplay of electronic and steric effects, making it a subject of interest for further investigation.

The molecular backbone of this compound consists of an ethanediamide bridge connecting two distinct aromatic systems: the 1,4-dioxaspiro4.5decan-2-yl moiety and the 4-nitrophenyl group. This arrangement creates a rigid, three-dimensional structure that may influence its solubility, reactivity, and interaction with biological targets. The spirocyclic core, in particular, has been studied for its potential to enhance binding affinity and selectivity in drug design, a concept that aligns with the growing trend of developing structure-based drug discovery strategies.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with biological receptors more accurately. The use of molecular dynamics simulations and quantum mechanical calculations has provided insights into the conformational flexibility and dynamic behavior of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide. These studies have highlighted the compound's ability to adopt multiple conformations, which could be crucial for its function as a ligand in biological systems.

In the realm of pharmaceutical development, the incorporation of nitrophenyl groups into drug candidates is often motivated by their ability to modulate electron density and enhance binding interactions. The electron-withdrawing nature of the nitro group can significantly influence the compound's reactivity and pharmacokinetic properties. Additionally, the dioxaspiro scaffold is known for its stability and resistance to metabolic degradation, which are desirable traits in drug design. These characteristics make N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide a promising candidate for further exploration in the development of novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as protecting group strategies, catalytic hydrogenation, and regioselective functionalization are often employed to construct the complex spirocyclic core. The synthetic pathway also necessitates careful consideration of stereochemistry to maintain the integrity of the molecular framework. Recent innovations in synthetic methodologies have made it possible to access such complex structures more efficiently, thereby accelerating the discovery process.

From a biological perspective, N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide exhibits potential as an intermediate in the synthesis of bioactive molecules. Its unique structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Preliminary studies have indicated that derivatives of this compound may possess properties relevant to areas such as neuroscience, immunology, and anti-inflammatory therapy. These findings underscore the importance of exploring novel scaffolds like this one for identifying next-generation pharmaceuticals.

The field of medicinal chemistry continues to evolve with the integration of interdisciplinary approaches that combine organic synthesis, computational modeling, and biological testing. N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide exemplifies how innovative molecular design can lead to discoveries with significant therapeutic potential. As research progresses, it is anticipated that this compound will serve as a valuable tool for developing new treatments targeting various diseases.

In conclusion, N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-nitrophenyl)ethanediamide (CAS No. 941959-33-7) is a structurally intricate compound with promising applications in pharmaceutical research. Its unique combination of functional groups and rigid spirocyclic core positions it as a compelling candidate for further investigation into drug discovery and development. With ongoing advancements in synthetic chemistry and computational biology, this molecule represents an exciting avenue for future exploration in medicinal chemistry.